Cas no 30777-94-7 (1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI))

1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI) structure
30777-94-7 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI)
CAS No:30777-94-7
MF:C24H16N2O6
MW:428.393646240234
CID:315371
PubChem ID:314846
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI)
    • 2-[[4-[(1,3-dioxoisoindol-2-yl)oxymethyl]phenyl]methoxy]isoindole-1,3-dione
    • NSC-235135
    • 2-[(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}phenyl)methoxy]-2,3-dihydro-1H-isoindole-1,3-dione
    • NSC235135
    • 2,2'-((1,4-Phenylenebis(methylene))bis(oxy))bis(isoindoline-1,3-dione)
    • 1H-Isoindole-1,3(2H)-dione, 2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI)
    • 30777-94-7
    • DTXSID30310982
    • Inchi: 1S/C24H16N2O6/c27-21-17-5-1-2-6-18(17)22(28)25(21)31-13-15-9-11-16(12-10-15)14-32-26-23(29)19-7-3-4-8-20(19)24(26)30/h1-12H,13-14H2
    • InChI Key: GMGUJELASHMGTE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=CC=1)CON1C(C2C=CC=CC=2C1=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 428.10088
  • Monoisotopic Mass: 428.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 93.2Ų

Experimental Properties

  • Density: 1.52
  • Boiling Point: 636°Cat760mmHg
  • Flash Point: 338.4°C
  • Refractive Index: 1.724
  • PSA: 93.22

1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-phenylenebis(methyleneoxy)]bis- (9CI) Related Literature

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